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Compound of Interest

Compound Name: Ethyl 4-Chloro-1-piperidinecarboxylate

Cat. No.: B586631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties, and a representative

synthetic workflow for Ethyl 4-Chloro-1-piperidinecarboxylate. This compound is a valuable building block in medicinal

chemistry and is utilized in the synthesis of various pharmaceutical and agrochemical agents.[1] Its unique piperidine core,

combined with the reactivity offered by the chloro- and ethyl carboxylate functional groups, makes it a versatile

intermediate for developing novel therapeutic agents.[1]

Molecular Structure and Properties
Ethyl 4-Chloro-1-piperidinecarboxylate is a derivative of piperidine featuring an ethyl carbamate group on the nitrogen

atom and a chlorine atom at the 4-position of the ring.

graph "Molecular_Structure" {

  layout=neato;

  node [shape=plaintext, fontsize=12, fontname="sans-serif", fontcolor="#202124"];

  edge [penwidth=1.5, color="#202124"];

// Atom nodes

N1 [label="N", pos="0,0!"];

C1 [label="C", pos="-1.2,-0.7!"];

C2 [label="C", pos="-1.2,-2.2!"];

C3 [label="C", pos="0,-2.9!"];

C4 [label="C", pos="1.2,-2.2!"];

C5 [label="C", pos="1.2,-0.7!"];

Cl [label="Cl", pos="0,-4.4!"];

C6 [label="C", pos="0,1.5!"];

O1 [label="O", pos="-1,2.2!"];

O2 [label="O", pos="1,2.2!"];

C7 [label="C", pos="1,3.7!"];

C8 [label="C", pos="2.2,4.4!"];
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// Bond edges

N1 -- C1;

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- N1;

C3 -- Cl;

N1 -- C6;

C6 -- O1 [style=double];

C6 -- O2;

O2 -- C7;

C7 -- C8;

}

Caption: Generalized workflow for the synthesis of Ethyl 4-Chloro-1-piperidinecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced

chemicals, empowering scientists and researchers to drive progress in

science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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